Cas no 149862-76-0 (2-[(2,5-dimethylphenoxy)methyl]benzoic acid)

• Product Name: 2-[(2,5-dimethylphenoxy)methyl]benzoic acid
• CAS No: 149862-76-0
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 1321594
• PubChem ID: 11107957
• Update Time: 2025-04-20

2-[(2,5-dimethylphenoxy)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-dimethylphenoxy)methyl]benzoic acid
• benzoic acid, 2-[(2,5-dimethylphenoxy)methyl]-
• LogP
• 149862-76-0
• DTXSID301262470
• SCHEMBL7540548
• 2-(2,5-dimethylphenoxymethyl)benzoic acid
• ONFJUNGEOKEOAN-UHFFFAOYSA-N

• Inchi： 1S/C16H16O3/c1-11-7-8-12(2)15(9-11)19-10-13-5-3-4-6-14(13)16(17)18/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： ONFJUNGEOKEOAN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1C(=O)O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53